1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene

• CAS No.: 63195-89-1
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 1-methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene
• InChI: InChI=1S/C16H18O5/c1-17-13-3-7-15(8-4-13)20-11-19-12-21-16-9-5-14(18-2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key: WPGFNVSGRUMSRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCOCOC2=CC=C(C=C2)OC

Description

1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene is an organic compound with the molecular formula C15H16O3. It is characterized by the presence of methoxy and phenoxy groups attached to a benzene ring. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties .

Preparation Methods

The synthesis of 1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene typically involves the reaction of 1-methoxy-4-(bromomethyl)benzene with 4-methoxyphenol in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of the corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur at the methoxy or phenoxy groups, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles under controlled temperature and pressure conditions .

Scientific Research Applications

1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways related to oxidative stress, inflammation, and cell signaling. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-Methoxy-4-[(4-methoxyphenoxy)methoxymethoxy]benzene can be compared with similar compounds such as:

• 1-Methoxy-4-(4-methoxyphenyl)benzene
• 1-Methoxy-4-(4-methoxyphenoxy)benzene
• 1-Methoxy-4-(4-methoxyphenyl)ethynylbenzene

These compounds share similar structural features but differ in the nature and position of substituents on the benzene ring. The unique combination of methoxy and phenoxy groups in this compound imparts distinct chemical and physical properties, making it valuable for specific applications .